Cas no 1325-44-6 (Arnica Yellow (9CI))

Arnica Yellow (9CI) structure
Arnica Yellow (9CI) structure
Product Name:Arnica Yellow (9CI)
CAS No:1325-44-6
MF:C31H33N2NaO6S2
MW:616.723296880722
CID:117591
Update Time:2025-04-18

Arnica Yellow (9CI) Chemical and Physical Properties

Names and Identifiers

    • Arnica Yellow (9CI)
    • C.I. 40025
    • Erio green b
    • ERIO GREEN B [INDICATOR FOR OXIDIMETRY]
    • LISSAMINE GREEN V
    • indicatorforoxidimetry
    • sodium 4-[[4-(diethylamino)phenyl]-(4-diethyliminiocyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
    • sodium 4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]naphthalene-2,7-disulfonate
    • N-Ethyl- or N-Methyl-quaternized 4-[(4-Aminophenyl)(4-imino-2,5-cyclohexadien-1-ylidene)methyl]-2,7-naphthalenedisulfonic acid hydroxide inner salt sodium salt
    • Inchi: 1S/C31H34N2O6S2.Na/c1-5-32(6-2)25-13-9-22(10-14-25)31(23-11-15-26(16-12-23)33(7-3)8-4)30-21-28(41(37,38)39)20-24-19-27(40(34,35)36)17-18-29(24)30;/h9-21H,5-8H2,1-4H3,(H-,34,35,36,37,38,39);/q;+1/p-1
    • InChI Key: UWGCNDBLFSEBDW-UHFFFAOYSA-M
    • SMILES: S(C1C([H])=C2C([H])=C(C([H])=C([H])C2=C(C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |c:18,29|
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